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Compound of Interest

(2S)-2-(methylamino)pentanoic
Compound Name:

acid
CAS No.: 19653-78-2
Cat. No.: B554859

Get Quote

\ J

Chemical Name: (2S)-2-(methylamino)pentanoic acid Synonyms:

-Methyl-L-norvaline;

-Me-Norvaline CAS Number: 20588-32-3 (Free base) / 221348-99-0 (HCI salt) Molecular
Formula:

Executive Safety & Hazard Assessment

Senior Scientist Note: While amino acids are often viewed as benign "biological” reagents,

-methylated derivatives like (2S)-2-(methylamino)pentanoic acid possess specific chemical
properties that dictate strict segregation protocols. The primary risk in disposal is not acute
toxicity, but chemical incompatibility leading to the formation of carcinogenic byproducts.

Hazard Profile (GHS Classification)

Based on structural analogs and functional group analysis:

o Skin/Eye Irritation: Category 2 (Warning: Causes skin and serious eye irritation).[1]
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o Respiratory Irritation: Category 3 (May cause respiratory irritation).

» Acute Toxicity: Low acute toxicity, but data is limited. Treat as a "Research Chemical of
Unknown Toxicity."

The Critical Segregation Rule (The "Nitrosamine
Hazard")

This compound contains a secondary amine functional group.

e Mechanism: In the presence of nitrosating agents (e.g., Nitrites, Nitrous Acid, Nitric Acid),
secondary amines undergo

-nitrosation to form
-nitrosamines.

e Risk: Many

-nitrosamines are potent carcinogens.

» Operational Directive:NEVER dispose of this compound in waste containers containing
strong oxidizing acids (specifically Nitric Acid) or nitrite salts.

Waste Stream Decision Matrix

The following protocol defines the correct waste stream based on the physical state and
solvent composition of the material.
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Waste Material:
(2S)-2-(methylamino)pentanoic acid

Physical State?

Solid / Powder
(Expired or Spilled)

Liquid Solution

Double Bag & Label

Stream A: Solid Organic Waste
(Non-RCRA Regulated)

Solvent Type?

Water/Buffer

>10% Organics

Aqueous / Buffer Organic Solvent
(pH 5-9) (HPLC Waste: ACN/MeOH)
Collect for Treatment Segregate from Oxidizers

Stream C: Aqueous Chemical Waste Stream B: Flammable Organic Waste

(Do NOT Drain Dispose) (High BTU Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for categorizing (2S)-2-(methylamino)pentanoic acid waste

streams.

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Compound)

Applicable to: Expired shelf stock, contaminated solids, spill cleanup residues.
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o Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or double-bag in thick
(6-mil) polyethylene bags.

e Labeling:

o

Chemical Name: (2S)-2-(methylamino)pentanoic acid.

Constituents: 100%.

[¢]

Hazard Checkbox: Irritant.

o

[e]

RCRA Code: None (Non-Regulated Chemical Waste), unless mixed with listed solvents.

o Disposal Path: Lab Pack for high-temperature incineration.

Scenario B: Liquid Organic Waste (HPLC/Synthesis)

Applicable to: Reaction mixtures, HPLC eluents (Acetonitrile/Methanol).
o Container: HDPE or Glass solvent carboy (Safety Coated).

o Compatibility Check: Ensure the carboy does not contain oxidizing acids (Nitric, Perchloric)
or active metals.

e Labeling:
o List all solvents (e.g., Acetonitrile 50%, Water 49%,

-Me-Norvaline 1%).

o Mark as Flammable (due to solvent content).

» Disposal Path: Fuel blending or Incineration.[1]

Scenario C: Aqueous Solutions

Applicable to: Stock solutions, buffers.
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 Prohibition: Do not pour down the sanitary sewer. While amino acids are biodegradable,
research-grade derivatives often lack sufficient ecotoxicity data to justify drain disposal under
local municipal codes.

o Neutralization: If the solution is highly acidic or basic due to additives, adjust pH to 5-9
before aggregating.

o Container: Standard agueous waste carboy.

Spill Cleanup & Emergency Procedures

Pre-requisite: Wear nitrile gloves, safety goggles, and a lab coat. If handling >50g of dry
powder, use a dust mask (N95) or work in a fume hood.

Step Action Rationale
Demarcate the area. Notify Prevents tracking of the
1. Isolate o
nearby personnel. chemical into clean zones.

If liquid: Dike with absorbent o o
) ] ) Minimizes aerosolization of the
2.[2] Contain pads. If solid: Cover with damp
irritant powder.
paper towels (to prevent dust).

Solid: Scoop carefully into a

3 cl disposable container. Liquid: Mechanical removal reduces
. Clean
Absorb with vermiculite or chemical load before washing.
chem-pads.
, Wash the surface with water Amino acids are water-soluble;
4. Decontaminate ) , o _
and mild detergent. simple washing is effective.

Place all cleanup materials ) o
] ) ] Contaminated debris is treated
5. Dispose (gloves, pads) into Scenario A

(Solid Waste).

as chemical waste.

Regulatory & Compliance Data
RCRA Status (USA)

Under the Resource Conservation and Recovery Act (RCRA):
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P-List/U-List: Not listed.

Characteristic Waste: Not ignitable, corrosive, or reactive in pure form.

Classification: Non-RCRA Regulated Chemical Waste.

Note: If dissolved in a solvent like Methanol (FO03) or Acetonitrile, the mixture becomes a
hazardous waste based on the solvent's characteristics.

Storage for Disposal

o Store Away From: Nitric Acid, Perchlorates, Permanganates.|[3]

o Shelf Life: Stable.[2][4] Does not form peroxides.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/BNLCHEMICALSTORAGEANDCOMPATIBILITYTABLE.docx
https://www.fishersci.com/store/msds?partNumber=AC226020500&countryCode=US&language=en
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/155/432/m58572.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/155/432/m58572.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-L-norvaline
https://www.epa.gov/epcra/consolidated-list-lists
https://drs.illinois.edu/Page/SafetyLibrary/ChemicalCompatibility
https://www.benchchem.com/product/b554859?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 1. pickeringlabs.com [pickeringlabs.com]
o 2. fishersci.com [fishersci.com]

e 3. nyu.edu [nyu.edu]

e 4. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Proper Disposal Procedures: (2S)-2-
(methylamino)pentanoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554859/docs#proper-disposal-procedures-2s-2-
methylamino-pentanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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